Cas no 150906-46-0 (Carbamic acid,(4-nitrobutyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(4-nitrobutyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 150906-46-0
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 99758
• PubChem ID: 45092335
• Update Time: 2025-04-18

Carbamic acid,(4-nitrobutyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-nitrobutyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (4-nitrobutyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid,(4-nitrobutyl)-,1,1-dimethylethyl ester(9ci)
• 150906-46-0
• SCHEMBL9542264

• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(12)10-6-4-5-7-11(13)14/h4-7H2,1-3H3,(H,10,12)
• InChI Key： YZRQAKGDAIRQIT-UHFFFAOYSA-N
• SMILES： O(C(NCCCC[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.12674
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47